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Compound of Interest

Compound Name: Antitumor agent-156

Cat. No.: B15569871 Get Quote

Potential Candidates for "Antitumor agent-156"
Initial research has identified the following agents which could be misidentified as "Antitumor
agent-156":

FK-156: An immunoactive peptide derivative that appears to exert its antitumor effects

through host-mediated mechanisms rather than direct cytotoxicity to cancer cells in vitro.

Studies on P388 leukemia cells indicate it has remarkably low direct cytotoxic activity[1].

miR-156a: A plant-derived microRNA that has demonstrated anticancer properties by

regulating gene expression involved in cancer initiation and progression[2].

IM156: A novel biguanide that acts as an oxidative phosphorylation (OXPHOS) inhibitor. It

has undergone first-in-human clinical trials for advanced solid tumors[3].

AEG35156: An antisense inhibitor of X-linked inhibitor of apoptosis (XIAP), which has been

investigated in clinical trials for advanced pancreatic cancer.

Pien Tze Huang Formula Component (Cited as[4]): In some literature, numerical citations

may be mistaken for agent numbers. A review on colorectal cancer stem cells cites reference

in relation to the Pien Tze Huang formula suppressing Notch signaling.

Without a more specific identifier (e.g., chemical name, company of origin, or a specific

publication), it is not feasible to generate the requested in-depth technical guide. The
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subsequent sections on data presentation, experimental protocols, and signaling pathways are

contingent on the precise identity of "Antitumor agent-156."

Upon clarification, a comprehensive guide will be developed to address the core requirements

for the specified agent, including:

Quantitative Data Presentation: Summarized in structured tables for clear comparison of

cytotoxic effects (e.g., IC50 values).

Detailed Experimental Protocols: Methodologies for key in vitro assays used to determine

cytotoxicity.

Signaling Pathway and Workflow Visualizations: Diagrams generated using Graphviz (DOT

language) to illustrate mechanisms of action and experimental procedures, adhering to the

specified formatting and color contrast rules.

Researchers, scientists, and drug development professionals are encouraged to provide further

details to enable the generation of a targeted and accurate technical whitepaper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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